N-[1-(4-isopropylphenyl)propyl]-3,5-dimethyl-4-isoxazolecarboxamide

• IUPAC Name: 3,5-dimethyl-N-[1-(4-propan-2-ylphenyl)propyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H24N2O2/c1-6-16(15-9-7-14(8-10-15)11(2)3)19-18(21)17-12(4)20-22-13(17)5/h7-11,16H,6H2,1-5H3,(H,19,21)
• InChI Key: AQHZWTSDJMQLLJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=C(C=C1)C(C)C)NC(=O)C2=C(ON=C2C)C
• Molecular Formula: C18H24N2O2
• Molecular Weight: 300.4 g/mol

Description

N-[1-(4-isopropylphenyl)propyl]-3,5-dimethyl-4-isoxazolecarboxamide, also known as SNC-121, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of drugs known as isoxazolecarboxamides and has been shown to have potent analgesic and anti-inflammatory effects.

Mechanism of Action

The exact mechanism of action of N-[1-(4-isopropylphenyl)propyl]-3,5-dimethyl-4-isoxazolecarboxamide is not fully understood, but it is believed to act as a selective agonist of the delta-opioid receptor. This receptor is known to play a role in pain perception, reward, and addiction. Activation of the delta-opioid receptor by this compound leads to the release of endogenous opioids such as enkephalins, which in turn produce analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to produce potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been shown to reduce the reinforcing effects of opioids and cocaine, suggesting its potential use in the treatment of drug addiction. This compound has been found to have a good safety profile and does not produce the respiratory depression and other side effects associated with traditional opioids.

Advantages and Limitations for Lab Experiments

N-[1-(4-isopropylphenyl)propyl]-3,5-dimethyl-4-isoxazolecarboxamide has several advantages for use in lab experiments. It has a good safety profile and does not produce the respiratory depression and other side effects associated with traditional opioids. It has also been shown to have potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. However, this compound has some limitations for use in lab experiments. It is a synthetic compound and may not fully mimic the effects of endogenous opioids. It also has a short half-life and may require frequent dosing in experiments.

Future Directions

There are several future directions for research on N-[1-(4-isopropylphenyl)propyl]-3,5-dimethyl-4-isoxazolecarboxamide. One area of research is the development of more potent and selective delta-opioid receptor agonists. Another area of research is the investigation of the potential use of this compound in the treatment of drug addiction. Further studies are also needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various disease conditions.

Scientific Research Applications

N-[1-(4-isopropylphenyl)propyl]-3,5-dimethyl-4-isoxazolecarboxamide has been extensively studied for its potential therapeutic applications in various disease conditions. It has been shown to have potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. This compound has also been studied for its potential use in the treatment of drug addiction, as it has been shown to reduce the reinforcing effects of opioids and cocaine.